5-Chloro-2,4-dinitrobenzoyl chloride

• Molecular Formula: C7H2Cl2N2O5
• Molecular Weight: 265.00 g/mol
• IUPAC Name: 5-chloro-2,4-dinitrobenzoyl chloride
• InChI: InChI=1S/C7H2Cl2N2O5/c8-4-1-3(7(9)12)5(10(13)14)2-6(4)11(15)16/h1-2H
• InChI Key: RHUKWLMZLMITBI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)[N+](=O)[O-])[N+](=O)[O-])C(=O)Cl

Description

5-Chloro-2,4-dinitrobenzoyl chloride is a highly reactive aromatic acyl chloride of significant value in synthetic organic chemistry. Its structure, featuring both a reactive acyl chloride group and strong electron-withdrawing substituents (chloro and nitro groups), makes it an potent electrophile. This high electrophilicity allows it to readily undergo substitution reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These derivatives are crucial intermediates in the development of more complex molecules. The presence of the nitro groups makes this compound and its derivatives useful in the synthesis of photographic elements due to their light-sensitive properties. When working with this reagent, appropriate safety precautions must be observed, including the use of personal protective equipment such as gloves and eyeshields. 5-Chloro-2,4-dinitrobenzoyl chloride is intended for research applications only. It is strictly not for diagnostic, therapeutic, or any human or veterinary use. All information provided is for informational purposes related to in-vitro research.

Comparison with Similar Compounds

Comparison with 2,4-Dinitrobenzoyl Chloride (C₇H₃N₂O₅; CAS 20195-22-6)

Structural Differences : Lacks the chlorine substituent at position 3.
Reactivity : Both compounds exhibit high reactivity due to the nitro groups, but the chloro substituent in 5-chloro-2,4-dinitrobenzoyl chloride further polarizes the carbonyl group, accelerating reactions with amines and alcohols.
Physical Properties :

• Melting Point : 2,4-Dinitrobenzoyl chloride is a yellow crystalline solid, while 5-chloro-2,4-dinitrobenzoyl chloride is often used in situ due to its reactivity .
• Spectral Data: The chloro substituent introduces distinct NMR shifts (e.g., aromatic protons at δ 8.83–8.94 ppm in derivatives) compared to non-chlorinated analogs . Applications:
• 2,4-Dinitrobenzoyl chloride : Primarily used in synthesizing agrochemicals and dyes.
• 5-Chloro-2,4-dinitrobenzoyl chloride : Key in prodrug development (e.g., nitrophenylaziridines for cancer therapy) and spin-labelled compounds for electron spin resonance studies .

Comparison with 5-Chloro-2,4-difluorobenzenesulfonyl Chloride (C₆H₂Cl₂F₂O₂S; CAS 13656-57-0)

Functional Group Variance : Sulfonyl chloride (–SO₂Cl) vs. benzoyl chloride (–COCl).
Reactivity :

• Sulfonyl chlorides undergo nucleophilic substitution at sulfur, forming sulfonamides or sulfonic esters.
• Benzoyl chlorides react via acyl substitution, forming amides or esters. The chloro and nitro groups in 5-chloro-2,4-dinitrobenzoyl chloride increase electrophilicity compared to sulfonyl analogs.
  Physical Properties :
• State : 5-Chloro-2,4-difluorobenzenesulfonyl chloride is a colorless liquid, whereas 5-chloro-2,4-dinitrobenzoyl chloride is typically a solid .
  Applications :
• Sulfonyl Chloride : Used in synthesizing sulfa drugs and surfactants.
• Benzoyl Chloride : Applied in peptide coupling and polymer chemistry .

Morpholine and Imidazole Derivatives

5-Chloro-2,4-dinitrobenzoyl chloride reacts with amines to form substituted benzamides. Key examples include:

• N-[3-(4-Morpholino)propyl]-2,4-dinitrobenzamide: Yield: 81%, m.p. 167–168°C.
• N-[2-(Imidazol-1-yl)ethyl]-2,4-dinitrobenzamide : Yield: 49%, m.p. >300°C .

Comparison with Non-Chlorinated Analogs:

• Reaction Efficiency: The chloro substituent improves yields in morpholine derivatives (70–81%) compared to non-chlorinated analogs, likely due to enhanced electrophilicity .
• Thermal Stability : Chlorinated derivatives exhibit higher decomposition temperatures (e.g., 167–168°C vs. 123°C for methyl-substituted analogs) .

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Spectral Data (NMR, MS)
5-Chloro-2,4-dinitrobenzoyl chloride	C₇H₂ClN₂O₅	247.46	N/A (reactive)	¹H NMR (δ 8.83–8.94, aromatic)
2,4-Dinitrobenzoyl chloride	C₇H₃N₂O₅	229.11	Yellow crystalline	MS: m/z 229 (M⁺)
5-Chloro-2,4-difluorobenzenesulfonyl chloride	C₆H₂Cl₂F₂O₂S	247.05	Liquid	¹H NMR (δ 7.69–8.03, aromatic)

Preparation Methods

Side-Chain Chlorination of 5-Chloro-2,4-dinitrotoluene

The most scalable method involves chlorinating the methyl group of 5-chloro-2,4-dinitrotoluene (CAS 51676-74-5) to form a trichloromethyl intermediate, which is subsequently hydrolyzed to the carboxylic acid and converted to the acyl chloride.

Chlorination of the Methyl Group

In a reaction system equipped with chlorine gas introduction and temperature control, 5-chloro-2,4-dinitrotoluene undergoes radical-initiated side-chain chlorination. Azobisisobutyronitrile (AIBN, 0.2–1% wt/wt) catalyzes the reaction at 95–105°C under mild vacuum to maintain a chlorine flow rate of 200–600 mL/min. Gas chromatography (GC) monitors progress until residual toluene derivatives fall below 0.05%. This step achieves 98.6–98.9% purity for the trichloromethyl intermediate.

Key Reaction Parameters

Parameter	Optimal Range	Impact on Yield/Purity
Catalyst (AIBN)	0.2–1% wt/wt	Higher concentrations accelerate side-chain chlorination
Temperature	95–105°C	Prevents decomposition of nitro groups
Chlorine Flow Rate	200–600 mL/min	Faster rates reduce reaction time
Reaction Time	3–5 hours	Time inversely correlates with flow rate

Hydrolysis to Carboxylic Acid

The trichloromethyl intermediate is hydrolyzed by controlled water addition at elevated temperatures (80–90°C). GC tracking ensures complete conversion, yielding 5-chloro-2,4-dinitrobenzoic acid with >98% purity.

Acyl Chloride Formation

Treatment with thionyl chloride (SOCl₂) under reflux converts the carboxylic acid to the target acyl chloride. Excess SOCl₂ is evaporated, and vacuum distillation isolates the product.

Reduction-Chlorination of Nitrobenzoic Acid Derivatives

An alternative route reduces 2,4-dinitrobenzoyl chloride to 2,4-dinitrobenzyl alcohol, followed by chlorination to reintroduce the acyl chloride group. This method avoids nitro group reduction through Lewis acid/alkali mediation.

Reduction Step

Using sodium borohydride (NaBH₄) in tetrahydrofuran (THF) with catalytic ZnCl₂, the acyl chloride is reduced to the alcohol at 0–5°C. The Lewis acid (ZnCl₂) stabilizes nitro groups, achieving 85–90% yield.

Chlorination Step

Thionyl chloride reflux converts the alcohol back to the acyl chloride. The dual-step process achieves an overall yield of 78–82%.

Comparative Performance of Methods

Metric	Side-Chain Chlorination	Reduction-Chlorination
Overall Yield	89–92%	78–82%
Purity	>98%	95–97%
Reaction Complexity	Moderate	High
Scalability	Industrial	Laboratory

Mechanistic Insights and Challenges

Nitro Group Stability Under Chlorination Conditions

Nitro groups are susceptible to reduction under radical conditions, but AIBN’s selective initiation minimizes this risk. Lewis acids like ZnCl₂ further stabilize nitro groups during reduction steps.

Regioselectivity in Chlorination

The chloro substituent at position 5 is introduced prior to nitration in some routes, leveraging the meta-directing effect of nitro groups. For example, nitration of 5-chlorotoluene yields 5-chloro-2,4-dinitrotoluene, where nitro groups occupy ortho and para positions relative to the methyl group.

Industrial Applications and Optimization

Catalytic System Refinement

AIBN’s half-life at 95°C (≈5 hours) aligns with reaction times, ensuring sustained radical generation without over-decomposition . Batch-wise catalyst addition improves efficiency by maintaining active radical concentrations.

Q & A

Q. Table 1: Comparison of Synthetic Methods

Reagent System	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (NMR)
SOCl₂ + DMF	DCM	50	4–12	70–85	>95%
(COCl)₂ + DMF	DCM	50	6	82	97%
SOCl₂ (neat)	Benzene	Reflux	4	68	90%

How can researchers optimize reaction conditions to enhance selectivity and yield?

Advanced
Optimization involves:

• Design of Experiments (DoE) : Systematic variation of temperature, reagent stoichiometry, and solvent polarity.
• Kinetic Studies : Monitoring reaction progress via TLC or in situ IR to identify rate-limiting steps.
• Workup Protocols : Quenching with ice-water minimizes hydrolysis of the acyl chloride group .

What analytical techniques are most reliable for characterizing this compound?

Q. Basic

• NMR Spectroscopy : ¹H/¹³C NMR confirms substitution patterns (e.g., nitro and chloro groups at positions 2,4,5).
• IR Spectroscopy : Strong C=O stretch (~1760 cm⁻¹) and NO₂ stretches (~1520, 1350 cm⁻¹) are diagnostic .
• Mass Spectrometry : High-resolution MS validates molecular ion ([M]⁺) and fragmentation patterns.

Q. Table 2: Key Spectral Data

Technique	Observed Signal	Interpretation
¹H NMR (CDCl₃)	δ 8.55 (s, 1H, aromatic)	Deshielded H at position 6
IR	1760 cm⁻¹ (C=O)	Acyl chloride confirmation

What advanced methods elucidate electronic or structural properties?

Q. Advanced

• X-ray Crystallography : Resolves crystal packing and bond angles (if single crystals are obtainable).
• DFT Calculations : Predicts electrophilic reactivity at the carbonyl carbon and nitro group stabilization effects .

What safety protocols are critical for handling this compound?

Q. Basic

• PPE : Impermeable gloves, sealed goggles, and lab coats.
• Ventilation : Use fume hoods to avoid inhalation of corrosive vapors.
• Spill Management : Neutralize with sodium bicarbonate and adsorb with inert material .

How does this compound behave in aquatic environments?

Q. Advanced

• Hydrolysis Studies : Monitor degradation kinetics at varying pH (e.g., t½ in neutral water: ~2 hours).
• Ecotoxicity Assays : Use Daphnia magna or algae to assess LC₅₀ values .

What is its role as a synthetic intermediate?

Basic
It serves as an acylating agent for:

• Amide Coupling : Reacts with amines to form nitro-substituted benzamides.
• Pharmaceutical Intermediates : E.g., precursors to kinase inhibitors .

What mechanistic insights govern its reactivity?

Q. Advanced

• Nucleophilic Acyl Substitution : Electron-withdrawing nitro groups activate the carbonyl toward nucleophiles.
• Kinetic Isotope Effects : Deuterated solvents reveal transition-state stabilization .

How to resolve contradictions in reported data?

Q. Advanced

• Reproducibility Checks : Standardize solvent purity and moisture levels.
• Controlled Comparisons : Replicate conflicting methods side-by-side to isolate variables (e.g., catalyst batch effects) .

What are optimal storage conditions?

Q. Basic

• Inert Atmosphere : Store under argon in sealed ampoules.
• Low Temperature : –20°C to slow hydrolysis.
• Desiccants : Use molecular sieves to maintain anhydrous conditions .